Tyrphostin A46

• IUPAC Name: (E)-2-cyano-3-(3,4-dihydroxyphenyl)prop-2-enamide
• InChI: InChI=1S/C10H8N2O3/c11-5-7(10(12)15)3-6-1-2-8(13)9(14)4-6/h1-4,13-14H,(H2,12,15)/b7-3+
• InChI Key: USOXQZNJFMKTKJ-XVNBXDOJSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=C(C#N)C(=O)N)O)O
• Isomeric SMILES: C1=CC(=C(C=C1/C=C(\C#N)/C(=O)N)O)O
• Molecular Formula: C10H8N2O3
• Molecular Weight: 204.18 g/mol
• CAS RN: 118409-59-9, 122520-85-8

Description

Synthesis Analysis

The synthesis of tyrphostins, including A46, has been explored through various methods, aiming to develop efficient and scalable processes. One notable approach involves the combinatorial synthesis technique, allowing for the generation of diverse tyrphostin libraries. For instance, a 432-member sample library based on the AG 490 "tyrphostin" template was prepared using solid-phase organic synthesis, demonstrating the versatility and potential for creating a wide range of tyrphostin derivatives (Shi, Xiao, & Czarnik, 1998). This method showcases the ability to generate substantial libraries of tyrphostin compounds, including A46, for biological evaluation.

Molecular Structure Analysis

The molecular structure of tyrphostins like A46 features a core phenolic structure, which is crucial for their activity as tyrosine kinase inhibitors. This core structure can undergo various modifications to alter the compound's specificity and potency. Studies on the oxidation of tyrphostin protein tyrosine kinase inhibitors with hypervalent iodine reagents have shed light on the chemical behavior and potential modifications of the tyrphostin backbone, highlighting the complexity and versatility of these molecules (Wells, Seaton, & Stevens, 2000).

Chemical Reactions and Properties

Tyrphostins, including A46, participate in various chemical reactions, reflecting their reactive nature and potential for chemical modification. The study of tyrphostin oxidation provides insights into the chemical properties and reactions that these compounds can undergo, offering pathways for structural modification and optimization of biological activity. The oxidation process, for example, leads to a range of products depending on the specific conditions, such as solvent and oxidant stoichiometry, which can influence the tyrphostin's biological effects and utility (Wells et al., 2000).

Physical Properties Analysis

The physical properties of tyrphostins like A46, including solubility, stability, and crystallinity, are essential for their formulation and delivery in biological systems. While specific data on A46 may not be readily available, the study of tyrphostin libraries and their synthesis methods provides general insights into the physical characteristics of these compounds. For example, the directed sorting method for combinatorial synthesis highlights the practical aspects of handling and purifying tyrphostin compounds, suggesting considerations for their physical state and stability (Shi et al., 1998).

Chemical Properties Analysis

The chemical properties of tyrphostins, such as reactivity, stability under physiological conditions, and interaction with biological molecules, are critical for their function as kinase inhibitors. The investigation of tyrphostin oxidation and the synthesis of libraries provides valuable information on the chemical diversity and reactivity of these compounds. Such studies lay the groundwork for understanding how tyrphostins, through their chemical interactions, can modulate kinase activity and influence cellular signaling pathways (Wells et al., 2000).

Scientific Research Applications

• Neuronal Protection from Oxidative Stress : Tyrphostins, including A46, have been found to protect neuronal cells from oxidative stress-induced nerve cell death (oxytosis). They work through different mechanisms including acting as antioxidants, mitochondrial uncouplers, and enhancers of cellular glutathione levels (Sagara, Ishige, Tsai, & Maher, 2002).

• Chronic Joint Inflammation and Osteoarthritis : Tyrphostin AG490, another variant, has shown effectiveness in reducing chronic joint inflammation and ameliorating cartilage and bone destruction in osteoarthritis models, primarily by inhibiting pathways like Janus kinase (JAK) 2 and signal transducers and activators of transcription 3 (STAT3) (Gyurkovska et al., 2014).

• Inhibition of Protein Tyrosine Kinase Activity : Tyrphostins have shown inhibition of protein tyrosine kinase activity, which is crucial for signal transduction in various cellular processes. However, their instability and the formation of more inhibitory compounds from the parent tyrphostin raise concerns about the interpretation of results obtained using these compounds (Ramdas, McMurray, & Budde, 1994).

• Inhibition of GTP-Utilizing Enzymes : Tyrphostins have been found to inhibit the GTPase activity of transducin and other GTP-utilizing proteins, indicating a broader range of inhibitory effects beyond tyrosine kinases (Wolbring, Hollenberg, & Schnetkamp, 1994).

• Inhibition of Cell Proliferation : Tyrphostins have been observed to inhibit epidermal growth factor (EGF)-stimulated cell proliferation and tyrosine phosphorylation in cells, making them potential candidates for treating conditions involving cellular proliferation, such as cancer (Lyall et al., 1989).

• Effects on Platelet Function and Protein Tyrosine Phosphorylation : Tyrphostins B42 and B46 were found to inhibit thrombin-stimulated platelet aggregation, indicating their potential utility in modulating platelet function (Dillon & Heath, 1995).

• Gastric Ulcer Healing : In gastric ulcer models, Tyrphostin A46 inhibited the healing process and reduced levels of factors like EGF-R, indicating its role in modulating gastric mucosal responses (Pai et al., 1998).

• Inhibition of DNA Synthesis in Smooth Muscle Cells : Tyrphostins were found to inhibit platelet-derived growth factor (PDGF)-induced DNA synthesis in vascular smooth muscle cells, suggesting potential applications in treating disorders like atherosclerosis and hypertension (Bilder et al., 1991).

Mechanism of Action

Target of Action

Tyrphostin A46, also known as AG 99, is a compound that has been found to target several key proteins in cellular processes. One of its primary targets is the cyclin B1/p34cdc2 complex , which plays a crucial role in cell cycle progression. Additionally, it has been shown to inhibit the Pup proteasome system in Mycobacterium tuberculosis , making it a potential target for new drug development against this bacterium.

Mode of Action

This compound interacts with its targets by inhibiting their activity. In the case of the cyclin B1/p34cdc2 complex, this compound suppresses cyclin B1 and reduces the functional activity of the complex . This results in a significant delay in the progression of cells through the G1 and S phases of the cell cycle . For the Pup proteasome system in Mycobacterium tuberculosis, this compound inhibits the depupylation actions of Dop on the native substrate, FabD-Pup .

Biochemical Pathways

The action of this compound affects several biochemical pathways. By inhibiting the cyclin B1/p34cdc2 complex, it impacts the cell cycle pathway , specifically the transition from the G1 to the S phase . In the context of Mycobacterium tuberculosis, this compound disrupts the Pup proteasome system , a unique pathway in this bacterium and related genera .

Result of Action

The inhibition of the cyclin B1/p34cdc2 complex by this compound leads to a delay in cell cycle progression, effectively inhibiting cell growth . This has been observed in hormone-responsive MCF-7 and hormone-unresponsive MCF-7-5C cell growth . In the context of Mycobacterium tuberculosis, the inhibition of the Pup proteasome system could potentially disrupt the bacterium’s protein degradation process .

Action Environment

The efficacy and stability of this compound can be influenced by various environmental factors. For instance, the presence of other growth factors or hormones can affect its action. In one study, the combined treatment of LNCaP cells with DHT and EGF caused the largest decrease of UGT2B17 protein, but the addition of this compound restored the level of UGT2B17 protein to that seen with the DHT alone . This suggests that the environment in which this compound acts can significantly influence its efficacy.

Biochemical Analysis

Biochemical Properties

Tyrphostin A46 plays a significant role in biochemical reactions by inhibiting the activity of tyrosine kinases. It interacts with various enzymes, proteins, and other biomolecules, primarily targeting the epidermal growth factor receptor (EGFR). By binding to the active site of EGFR, this compound prevents the phosphorylation of tyrosine residues, thereby inhibiting downstream signaling pathways . This interaction is non-ATP competitive, meaning that this compound does not compete with ATP for binding to the kinase but rather binds to a different site on the enzyme .

Cellular Effects

This compound exerts profound effects on various types of cells and cellular processes. It has been shown to inhibit the autophosphorylation of EGFR and the subsequent phosphorylation of intracellular substrates . This inhibition disrupts cell signaling pathways that are crucial for cell proliferation, survival, and differentiation. In cancer cells, this compound can induce cell cycle arrest and apoptosis by interfering with these signaling pathways . Additionally, it affects gene expression and cellular metabolism by modulating the activity of transcription factors and metabolic enzymes .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding to the tyrosine kinase domain of EGFR. By occupying the active site, this compound inhibits the kinase activity of EGFR, preventing the phosphorylation of tyrosine residues on the receptor and its substrates . This inhibition leads to the suppression of downstream signaling pathways, including the extracellular signal-regulated kinase (ERK) pathway, which is involved in cell proliferation and survival . Furthermore, this compound can inhibit the activity of other tyrosine kinases, contributing to its broad-spectrum effects on cell signaling .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound is relatively stable under standard storage conditions, but its activity can degrade over prolonged periods . In in vitro studies, the inhibitory effects of this compound on EGFR phosphorylation and cell proliferation are typically observed within hours of treatment . Long-term exposure to this compound can lead to sustained inhibition of cell signaling and growth, although the extent of these effects may vary depending on the cell type and experimental conditions .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound can effectively inhibit EGFR activity and reduce tumor growth without causing significant toxicity . At higher doses, this compound may induce adverse effects, including hepatotoxicity and nephrotoxicity . These toxic effects are likely due to the inhibition of tyrosine kinases that are essential for normal cellular functions in non-cancerous tissues . Therefore, careful dose optimization is crucial for maximizing the therapeutic benefits of this compound while minimizing its toxicity.

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily through its interaction with tyrosine kinases. By inhibiting EGFR and other tyrosine kinases, this compound can alter metabolic flux and metabolite levels in cells . For example, the inhibition of EGFR signaling can reduce the uptake and utilization of glucose, leading to decreased glycolytic activity . Additionally, this compound can affect the activity of enzymes involved in lipid metabolism, further influencing cellular energy homeostasis .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. The compound can diffuse across cell membranes and accumulate in the cytoplasm, where it interacts with its target enzymes . Additionally, this compound may be transported by specific binding proteins or transporters that facilitate its uptake and distribution within cells . The localization and accumulation of this compound can influence its efficacy and toxicity, as higher concentrations in certain tissues may enhance its therapeutic effects or increase the risk of adverse reactions .

Subcellular Localization

The subcellular localization of this compound is primarily in the cytoplasm, where it exerts its inhibitory effects on tyrosine kinases . The compound does not appear to have specific targeting signals or post-translational modifications that direct it to particular organelles . Its distribution within the cytoplasm can be influenced by factors such as the presence of binding proteins and the local concentration of its target enzymes . Understanding the subcellular localization of this compound is important for elucidating its mechanism of action and optimizing its therapeutic applications.